Cas no 162271-32-1 (Benzoic acid, 5-bromo-4-chloro-2-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 5-bromo-4-chloro-2-hydroxy-, ethyl ester
• CAS No: 162271-32-1
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 1342901
• Update Time: 2024-08-17

Benzoic acid, 5-bromo-4-chloro-2-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-4-chloro-2-hydroxy-, ethyl ester
• Ethyl 5-bromo-4-chloro-2-hydroxybenzoate

• Inchi： 1S/C9H8BrClO3/c1-2-14-9(13)5-3-6(10)7(11)4-8(5)12/h3-4,12H,2H2,1H3
• InChI Key： MEKHVWWBRPSDLC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Br)=C(Cl)C=C1O

Computed Properties

• Exact Mass: 277.93454

Experimental Properties

• Density: 1.640±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±37.0 °C(Predicted)
• PSA: 46.53
• pka: 8.41±0.23(Predicted)